Cas no 1804482-91-4 (Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate)

• Product Name: Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate
• CAS No: 1804482-91-4
• MF: C₁₁H₁₁ClF₃NO₄
• MW: 313.657552957535
• CID: 4832389
• Update Time: 2025-06-07

Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate

• Inchi： 1S/C11H11ClF3NO4/c1-2-19-9(17)4-6-3-8(20-11(13,14)15)10(18)16-7(6)5-12/h3H,2,4-5H2,1H3,(H,16,18)
• InChI Key： ACETZAWMPZWSHA-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(N1)=O)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 471
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Additional information on Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate

Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804482-91-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate, identified by its CAS number 1804482-91-4, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its pyridine core substituted with a chloromethyl group, a hydroxyl group, and a trifluoromethoxy group, plays a crucial role in the development of novel therapeutic agents. The presence of these functional groups makes it a valuable building block for synthesizing complex molecules with potential pharmacological activity.

The< strong>pyridine scaffold is a fundamental motif in medicinal chemistry, widely recognized for its ability to interact with biological targets such as enzymes and receptors. The< strong>chloromethyl group introduces reactivity that allows for further functionalization, enabling the construction of more intricate structures. Meanwhile, the< strong>hydroxyl and< strong>trifluoromethoxy groups contribute to the compound's overall physicochemical properties, influencing solubility, metabolic stability, and binding affinity. These features make Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate an indispensable tool in the arsenal of synthetic chemists.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious diseases, and neurological disorders. The demand for innovative pharmaceuticals has driven the exploration of novel chemical entities like Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate. Its structural features make it particularly suitable for designing molecules that can modulate biological pathways involved in these conditions.

One of the most promising applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with disease states. By incorporating the< strong>pyridine core into kinase inhibitors, researchers can enhance binding affinity and selectivity. The< strong>chloromethyl group provides a handle for further derivatization, allowing chemists to fine-tune the properties of the final product. Several studies have demonstrated the efficacy of pyridine-based kinase inhibitors in preclinical models, highlighting the importance of intermediates like Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate.

The< strong>trifluoromethoxy group is another key feature that contributes to the compound's utility. This substituent is known to enhance metabolic stability and binding affinity by influencing electronic properties and hydrophobicity. In fact, many approved drugs contain trifluoromethoxy groups, underscoring their importance in drug design. The combination of these features makes Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate a valuable intermediate for developing next-generation therapeutics.

In addition to its role in kinase inhibition, Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate has been explored in the development of antiviral agents. Viruses rely on host cellular machinery to replicate, and targeting viral enzymes or proteins can disrupt their life cycle. Pyridine-based compounds have shown promise in inhibiting viral proteases and polymerases. The< strong>hydroxyl group can participate in hydrogen bonding interactions with biological targets, while the< strong>chloromethyl group allows for further functionalization to improve potency and selectivity. Research is ongoing to identify novel antiviral agents derived from this intermediate.

The synthesis of Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate involves multi-step organic transformations that highlight its complexity and synthetic challenge. The process typically begins with the preparation of a pyridine derivative followed by functionalization at multiple positions. Advanced synthetic techniques such as cross-coupling reactions and nucleophilic substitutions are often employed to introduce the desired substituents. These synthetic strategies require expertise in organic chemistry and access to specialized reagents and equipment.

The growing interest in this compound has led to increased production capacity to meet the demands of pharmaceutical research and development. Manufacturers are focusing on optimizing synthetic routes to improve yield, purity, and cost-effectiveness. Additionally, efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental impact. Such initiatives align with broader trends in sustainable chemistry aimed at promoting environmentally responsible practices.

In conclusion, Ethyl 2-(chloromethyl)-6-hydroxy-5-(trifluoromethoxy)pyridine-3-acetate (CAS No. 1804482-91-4) is a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features make it an invaluable tool for developing novel therapeutic agents targeting various diseases. The ongoing research into its applications underscores its significance in drug discovery and development efforts worldwide.